N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C12H10F3N3OS2/c1-2-20-11-18-17-10(21-11)16-9(19)7-4-3-5-8(6-7)12(13,14)15/h3-6H,2H2,1H3,(H,16,17,19)
• InChI Key: BRTLSZCHVHNSNZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H10F3N3OS2
• Molecular Weight: 333.4 g/mol

Description

“N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide” is a complex organic compound. It contains a benzamide group, a trifluoromethyl group, and a thiadiazole group. The trifluoromethyl group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, trifluoromethyl-containing compounds are often synthesized through the trifluoromethylation of carbon-centered radical intermediates.

Chemical Reactions Analysis

Trifluoromethyl-containing compounds, which have three equivalent C–F bonds, constitute possible starting materials for the synthesis of diverse fluorinated compounds through selective C–F bond activation.

Scientific Research Applications

Pharmaceuticals

. The presence of this group in the compound could potentially enhance its medicinal properties.

Agrochemicals

. This suggests that the compound could be used in the development of new agrochemical products.

Materials Science

. This compound could potentially be used in the synthesis of new materials.

Antibacterial Activity

. . This suggests that the compound could have similar antibacterial properties.

Biofilm Prevention

. This indicates a potential application of the compound in preventing biofilm formation.

Metabolic Stability

. This suggests that the compound could also exhibit these properties, making it potentially useful in various applications that require stable compounds.

Mechanism of Action

Target of Action

Compounds containing thetrifluoromethyl group have been known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Mode of Action

It’s known that trifluoromethyl-containing compounds can be used as starting materials for the synthesis of diverse fluorinated compounds through selective c–f bond activation . This suggests that the compound may interact with its targets through the activation of the C–F bond.

Biochemical Pathways

The activation of the c–f bond in trifluoromethyl-containing compounds has been associated with the synthesis of diverse fluorinated compounds , indicating that the compound may affect pathways related to fluorinated compound synthesis.

Pharmacokinetics

It’s known that n-trifluoromethyl azoles possess high hydrolytic, chemical, and metabolic stabilities . This suggests that the compound may have similar properties, potentially impacting its bioavailability.

Result of Action

Compounds with a trifluoromethyl group have been associated with a broad range of inhibitory effects, suggesting targets that have a global effect on bacterial cell function .

Action Environment

The stability of n-trifluoromethyl azoles suggests that the compound may be stable and effective in various environments .